Cas no 3903-40-0 (12-methoxy-12-oxododecanoic acid)

12-Methoxy-12-oxododecanoic acid is a specialized fatty acid derivative featuring a methoxy ester and a terminal carboxylic acid functional group. This compound is of interest in organic synthesis and material science due to its bifunctional reactivity, enabling its use as a versatile intermediate for esterification, amidation, or polymerization reactions. Its linear C12 chain provides balanced hydrophobicity, making it suitable for applications in surfactants, lubricants, or biodegradable polymers. The methoxy ester group enhances solubility in organic solvents, facilitating controlled modifications. Its structural features also lend potential utility in pharmaceutical or agrochemical synthesis, where tailored fatty acid derivatives are often required. The compound's purity and stability further support reproducible results in research and industrial settings.
12-methoxy-12-oxododecanoic acid structure
3903-40-0 structure
Product Name:12-methoxy-12-oxododecanoic acid
CAS No:3903-40-0
MF:C13H24O4
MW:244.327264785767
MDL:MFCD00053323
CID:94644
PubChem ID:231998
Update Time:2025-10-29

12-methoxy-12-oxododecanoic acid Chemical and Physical Properties

Names and Identifiers

    • DODECANEDIOIC ACID MONOMETHYL ESTER
    • Dodecanedioic Acid 1-Methyl Ester
    • 12-Methoxy-12-oxododecanoic acid
    • Monomethyl dodecanedioate
    • EST12/13
    • NSC29000
    • 12-methoxy-12-oxododecanoicacid
    • SY109602
    • methyl hydrogen dodecanedioate
    • DS-11864
    • 12-methoxy-12-oxo-dodecanoic acid
    • Methyl 11-Carboxyundecanoate
    • REGGDLIBDASKGE-UHFFFAOYSA-N
    • SCHEMBL2341702
    • CS-0150692
    • FT-0667763
    • 3903-40-0
    • Monomethyl dodecanedioate;DODECANEDIOIC ACID MONOMETHYL ESTER
    • 11-(Methoxycarbonyl)undecanoic acid
    • DTXSID60282966
    • monomethyl dodecane-1,12-dioate
    • AKOS027250609
    • 11MeOCO undec acid
    • MFCD00053323
    • A13299
    • NSC-29000
    • methyl hydrogen dodecane-1,12-dioate
    • AMY3706
    • 11-Carbomethoxyundecanoic Acid
    • 12-methoxy-12-oxododecanoic acid
    • MDL: MFCD00053323
    • Inchi: 1S/C13H24O4/c1-17-13(16)11-9-7-5-3-2-4-6-8-10-12(14)15/h2-11H2,1H3,(H,14,15)
    • InChI Key: REGGDLIBDASKGE-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 244.16700
  • Monoisotopic Mass: 244.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 355.3±15.0 °C at 760 mmHg
  • Flash Point: 124.3±13.9 °C
  • Refractive Index: 1.456
  • PSA: 63.60000
  • LogP: 3.14500
  • Vapor Pressure: No data available

12-methoxy-12-oxododecanoic acid Security Information

12-methoxy-12-oxododecanoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

12-methoxy-12-oxododecanoic acid Pricemore >>

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12-methoxy-12-oxododecanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Alumina Solvents: Dimethylformamide
1.2 Solvents: Cyclohexane
Reference
Selective monoesterification of the longer carbon chain in a mixture of dicarboxylic acids by adsorbing and aligning the acids on alumina
Ogawa, Haruo; et al, Journal of the Chemical Society, 1986, (17), 1337-8

12-methoxy-12-oxododecanoic acid Raw materials

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:3903-40-0)DODECANEDIOIC ACID MONOMETHYL ESTER
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Quantity:200kg
Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:3903-40-0)12-methoxy-12-oxododecanoic acid
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Purity:99%
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(CAS:3903-40-0)
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(CAS:3903-40-0)12-Methoxy-12-oxododecanoic acid
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Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
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12-methoxy-12-oxododecanoic acid Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:3903-40-0)DODECANEDIOIC ACID MONOMETHYL ESTER
sfd4695
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3903-40-0)12-methoxy-12-oxododecanoic acid
A13299
Purity:99%
Quantity:500g
Price ($):346.0
Email